3-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95%

• IUPAC Name: [3-(2-fluoro-4-hydroxyphenyl)phenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C17H16FNO2/c18-16-11-14(20)6-7-15(16)12-4-3-5-13(10-12)17(21)19-8-1-2-9-19/h3-7,10-11,20H,1-2,8-9H2
• InChI Key: VDRHADJHGYZHQS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=C(C=C(C=C3)O)F
• Molecular Formula: C17H16FNO2
• DSSTOX Substance ID: DTXSID40684560
• Molecular Weight: 285.31 g/mol
• CAS RN: 1261952-86-6

Description

3-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95%, is a chemical compound with a wide range of applications in scientific research. It is a fluorinated phenol derivative that has been used in numerous studies for its ability to act as a substrate for various enzymes and to modulate the activity of specific receptors. The compound has been used in many laboratory experiments, and its synthesis and mechanism of action have been studied in detail.

Scientific Research Applications

3-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95%, has been used in a variety of scientific research applications. It has been used as a substrate for various enzymes, such as thrombin and trypsin, in order to study their activity. It has also been used as a modulator of specific receptors, such as the muscarinic acetylcholine receptor, to study their function. In addition, it has been used in studies of the structure and function of proteins, and as a probe for studying the structure of cell membranes.

Mechanism of Action

The mechanism of action of 3-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95%, is not fully understood. However, it is believed that the compound acts as a substrate for various enzymes, such as thrombin and trypsin, and modulates the activity of specific receptors, such as the muscarinic acetylcholine receptor. It is also thought to interact with proteins and cell membranes in order to facilitate their function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95%, are not well understood. However, it is believed that the compound may have an effect on the activity of certain enzymes and receptors, as well as on the structure and function of proteins and cell membranes.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95%, in laboratory experiments include its ability to act as a substrate for various enzymes, modulate the activity of specific receptors, and interact with proteins and cell membranes. It also has a relatively low toxicity and is relatively easy to synthesize. The main limitation of using this compound in laboratory experiments is its limited availability, which can make it difficult to obtain in large quantities.

Future Directions

The potential future directions for 3-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95%, include further research into its ability to act as a substrate for various enzymes and modulate the activity of specific receptors. In addition, further research could be conducted into its ability to interact with proteins and cell membranes, as well as into its potential therapeutic applications. Finally, further research could be conducted into the synthesis of the compound in order to make it more widely available.

Synthesis Methods

3-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95%, is synthesized through a series of reactions. The first step involves the reaction of 3-fluoro-4-hydroxybenzaldehyde with pyrrolidine to form the corresponding pyrrolidinylcarbonylphenyl compound. This reaction is followed by a Friedel-Crafts acylation of the pyrrolidinylcarbonylphenyl compound with 4-fluorobenzoyl chloride, which yields 3-fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95%. The product is then purified by column chromatography and recrystallization.